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Compound of Interest

Compound Name: 3-Nitro-L-phenylalanine

Cat. No.: B556584 Get Quote

Solubility Profile of 3-Nitro-L-phenylalanine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Nitro-L-phenylalanine in common laboratory solvents. Due to the limited availability of specific

quantitative solubility data in public literature, this document focuses on providing a robust

framework for determining the solubility profile through established experimental protocols.

Physicochemical Properties
A summary of the available physicochemical properties for 3-Nitro-L-phenylalanine and its

parent compound, L-phenylalanine, is presented in Table 1. This information is crucial for

understanding the general solubility behavior and for designing experiments.
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Property 3-Nitro-L-phenylalanine L-Phenylalanine

CAS Number 19883-74-0[1][2] 63-91-2

Molecular Formula C9H10N2O4[1][2] C9H11NO2

Molecular Weight 210.19 g/mol [1][2] 165.19 g/mol

Melting Point
230-240°C (decomposes) (for

DL form)[3]

Decomposes at 271-273°C (for

DL-form)[4]

Appearance White to off-white solid[3]
Odorless white crystalline

powder[4]

Qualitative Solubility in Water Not explicitly stated Soluble[4]

Qualitative Solubility in Ethanol Not explicitly stated Insoluble[4]

Qualitative Solubility in

Methanol
Not explicitly stated Very slightly soluble[4]

Qualitative Solubility in Ether Not explicitly stated Insoluble[4]

Qualitative Solubility in

Benzene
Not explicitly stated Insoluble[4]

Experimental Protocols for Solubility Determination
Two common methods for determining the solubility of a compound like 3-Nitro-L-
phenylalanine are the qualitative method for a rapid assessment and the gravimetric method

for quantitative measurement.

Qualitative Solubility Assessment
This method provides a rapid preliminary understanding of the solubility of 3-Nitro-L-
phenylalanine in various solvents.

Principle: The solubility is visually assessed by observing whether the solute dissolves in a

given solvent to form a clear solution or if the solution remains cloudy or contains undissolved

particles.[5]
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Materials:

3-Nitro-L-phenylalanine

A selection of common laboratory solvents (e.g., deionized water, ethanol, methanol, DMSO,

DMF, acetone)

Test tubes and test tube rack

Vortex mixer

Spatula

Procedure:

Add approximately 2-3 mg of 3-Nitro-L-phenylalanine to a clean, dry test tube.

Add 1 mL of the selected solvent to the test tube.

Vigorously mix the contents using a vortex mixer for 1-2 minutes.

Allow the test tube to stand for 5-10 minutes and observe the solution.

Record the observation as:

Soluble: A clear solution is formed with no visible particles.

Partially Soluble: The solution is cloudy, or some undissolved particles remain.

Insoluble: The compound does not dissolve, and the majority of it settles at the bottom of

the test tube.

Repeat the procedure for each solvent of interest.

Quantitative Solubility Determination by the Gravimetric
Method
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This method provides a precise measurement of the solubility of 3-Nitro-L-phenylalanine in a

specific solvent at a given temperature.

Principle: A supersaturated solution is prepared and allowed to reach equilibrium. The

concentration of the solute in the saturated supernatant is then determined by evaporating the

solvent and weighing the residue.[6]

Materials:

3-Nitro-L-phenylalanine

Selected solvent

Isothermal shaker or water bath

Centrifuge

Analytical balance

Vials or Eppendorf tubes

Micropipettes

Drying oven or vacuum desiccator

Procedure:

Add an excess amount of 3-Nitro-L-phenylalanine to a vial containing a known volume

(e.g., 2 mL) of the chosen solvent. The amount should be sufficient to ensure a solid phase

remains after equilibration.

Seal the vial and place it in an isothermal shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure that the solution reaches

equilibrium.

After equilibration, centrifuge the vial to separate the undissolved solid from the supernatant.
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Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant using a micropipette

and transfer it to a pre-weighed, clean, and dry vial.

Record the exact mass of the empty vial and the vial with the supernatant.

Evaporate the solvent from the vial in a drying oven or vacuum desiccator until a constant

weight of the residue is achieved.

Weigh the vial containing the dry residue.

Calculate the solubility using the following formula:

Solubility (g/L) = (Mass of residue (g) / Volume of supernatant (L))

Experimental Workflow
The following diagram illustrates the general workflow for the quantitative determination of

solubility using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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